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Compound of Interest

Compound Name: p-Xylene

Cat. No.: B151628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of p-Xylene, focusing on its chemical

identification, physical and chemical properties, and critical safety information. The data

presented is compiled from various safety data sheets to ensure a comprehensive resource for

laboratory and industrial applications.

Chemical Identification
p-Xylene, systematically named 1,4-dimethylbenzene, is an aromatic hydrocarbon. Its unique

identifiers are crucial for accurate tracking and regulatory compliance.

Identifier Value

CAS Number 106-42-3[1][2][3][4]

EC Number 203-396-5[3][5]

UN Number 1307[1][2]

Chemical Formula C₈H₁₀ or C₆H₄(CH₃)₂[1][3][4]

Synonyms
1,4-Dimethylbenzene, p-Dimethylbenzene, p-

Xylol[1][2][4]
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Physicochemical Properties
The physical and chemical characteristics of p-Xylene are fundamental to its handling, storage,

and use in experimental settings.

Property Value

Molecular Weight 106.17 g/mol

Appearance Liquid

Melting Point 12-13 °C

Boiling Point 138 °C

Density 0.861 g/mL at 20 °C

Vapor Pressure 9 mmHg at 20 °C

Vapor Density 3.7 (vs air)

Solubility in Water 0.2 g/L

Refractive Index n20/D 1.495

Fire and Explosion Hazard Data
p-Xylene is a flammable liquid and poses a significant fire risk. Understanding its flammability

characteristics is essential for safe storage and handling.

Hazard Parameter Value

Flash Point 27 °C (80.6 °F) - closed cup

Autoignition Temperature 527 °C (980.6 °F)[4]

Flammability Limits Lower: 1.1%, Upper: 7%[4]

Hazard Class 3 (Flammable liquids)

Toxicological Data
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Exposure to p-Xylene can have adverse health effects. The following table summarizes key

toxicity data.

Toxicity Metric Value Species

LD50 Oral 3910 - 5000 mg/kg[4][6] Rat[4]

LD50 Dermal 12400 mg/kg[4] Rabbit[4]

LC50 Inhalation 4550 ppm (4 hours)[4] Rat[4]

Hazard Statements and Classifications
p-Xylene is classified under several hazard categories, indicating its potential risks.

H226: Flammable liquid and vapor.[3]

H304: May be fatal if swallowed and enters airways.[3][5]

H312 + H332: Harmful in contact with skin or if inhaled.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3][5]

H412: Harmful to aquatic life with long-lasting effects.[3]

Experimental Protocols and Safety Procedures
Personal Protective Equipment (PPE)
When handling p-Xylene, the following personal protective equipment is mandatory:

Eye/Face Protection: Use eyeshields and a face shield.

Skin Protection: Wear protective gloves.[7]
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Respiratory Protection: Use a suitable respirator, such as a type ABEK (EN14387) respirator

filter.

Body Protection: Wear protective clothing.[7]

Handling and Storage
Handling: Avoid contact with skin and eyes.[4] Do not breathe vapors or spray.[5][7] Keep

away from heat, sparks, and open flames.[6][7] Use non-sparking tools and take

precautionary measures against static discharge.[5][7]

Storage: Store in a cool, dry, and well-ventilated place.[7] Keep the container tightly closed.

[5][6][7] Ground/bond the container and receiving equipment.[6][7]

First Aid Measures
If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[5][7] If you feel unwell, call a POISON CENTER or doctor.[7]

If on Skin: Remove/take off immediately all contaminated clothing.[7] Rinse skin with

water/shower.[7] If skin irritation occurs, get medical advice/attention.[7]

If in Eyes: Rinse cautiously with water for several minutes.[7] Remove contact lenses, if

present and easy to do. Continue rinsing.[7] If eye irritation persists, get medical

advice/attention.[7]

If Swallowed: Immediately call a POISON CENTER or doctor.[3][5] Do NOT induce vomiting.

[3][5]

Safety Workflow Visualization
The following diagram illustrates the emergency response protocol for accidental exposure to

p-Xylene.
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Accidental Exposure to p-Xylene

Immediate Actions

Medical Attention

Exposure Occurs

Inhalation:
Move to Fresh Air

Inhalation

Skin Contact:
Remove Contaminated Clothing

Rinse with Water

Skin Contact

Eye Contact:
Rinse with Water

Remove Contact Lenses

Eye Contact

Ingestion:
DO NOT Induce Vomiting

Ingestion

Seek Immediate Medical Attention

Provide SDS to Medical Personnel

Click to download full resolution via product page

Caption: Emergency response workflow for p-Xylene exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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